Cas no 959961-65-0 (2-Bromo-1-fluoro-4-methanesulfonylbenzene)

• Product Name: 2-Bromo-1-fluoro-4-methanesulfonylbenzene
• CAS No: 959961-65-0
• MF: C₇H₆BrFO₂S
• MW: 253.088743686676
• MDL: MFCD12032287
• CID: 3032589
• PubChem ID: 67387081
• Update Time: 2025-11-02

2-Bromo-1-fluoro-4-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-BroMo-1-fluoro-4-Methanesulfonylbenzene
• 2-bromo-1-fluoro-4-(methylsulfonyl)benzene
• 2-bromo-1-fluoro-4-methylsulfonylbenzene
• 3-Bromo-4-fluorophenyl methyl sulphone
• 2-bromo-4-methylsulfonyl-1-fluorobenzene
• SY012786
• V9859
• Benzene, 2-bromo-1-fluoro-4-(methylsulfonyl)-
• A922475
• SCHEMBL2381326
• DB-104320
• 959961-65-0
• CS-0122443
• BS-33413
• LVCOOUAQCQKOJG-UHFFFAOYSA-N
• DTXSID701267177
• A1-35464
• MFCD12032287
• 2-Bromo-1-fluoro-4-methanesulfonylbenzene

• MDL： MFCD12032287
• Inchi： 1S/C7H6BrFO2S/c1-12(10,11)5-2-3-7(9)6(8)4-5/h2-4H,1H3
• InChI Key： LVCOOUAQCQKOJG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)S(C)(=O)=O)F

Computed Properties

• Exact Mass: 251.926
• Monoisotopic Mass: 251.926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.5

Additional information on 2-Bromo-1-fluoro-4-methanesulfonylbenzene

2-Bromo-1-fluoro-4-methanesulfonylbenzene (CAS No. 959961-65-0): Properties, Applications, and Market Insights

2-Bromo-1-fluoro-4-methanesulfonylbenzene (CAS No. 959961-65-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique bromine and fluorine substituents, plays a pivotal role in the synthesis of advanced intermediates. Its methanesulfonyl group further enhances its reactivity, making it a valuable building block in modern chemical research.

The molecular structure of 2-Bromo-1-fluoro-4-methanesulfonylbenzene consists of a benzene ring substituted with bromine at the 2-position, fluorine at the 1-position, and a methanesulfonyl group at the 4-position. This arrangement imparts distinct electronic and steric properties, which are crucial for its applications in cross-coupling reactions and nucleophilic substitutions. Researchers often utilize this compound in the development of biologically active molecules, particularly in the design of pharmaceutical intermediates and agrochemical precursors.

One of the most notable applications of 2-Bromo-1-fluoro-4-methanesulfonylbenzene is in the synthesis of heterocyclic compounds, which are widely used in drug discovery. The presence of both bromine and fluorine atoms allows for selective functionalization, enabling chemists to create complex molecular architectures with high precision. This compound is also employed in the production of liquid crystals and organic electronic materials, where its electronic properties contribute to enhanced performance.

In recent years, the demand for 2-Bromo-1-fluoro-4-methanesulfonylbenzene has surged due to its role in the development of next-generation therapeutics. With the growing focus on personalized medicine and targeted drug delivery, this compound has become a key ingredient in the synthesis of small-molecule inhibitors and bioconjugates. Its versatility and reactivity make it a preferred choice for researchers working on cancer therapeutics and central nervous system (CNS) drugs.

The market for 2-Bromo-1-fluoro-4-methanesulfonylbenzene is expected to grow steadily, driven by advancements in chemical synthesis and drug development. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers. Additionally, the rise of green chemistry initiatives has prompted the development of more sustainable methods for producing 2-Bromo-1-fluoro-4-methanesulfonylbenzene, further expanding its applications.

From a regulatory perspective, 2-Bromo-1-fluoro-4-methanesulfonylbenzene is handled with standard laboratory safety protocols. While it is not classified as a hazardous substance under most jurisdictions, proper handling and storage are essential to ensure safety. Researchers are advised to consult material safety data sheets (MSDS) and follow good laboratory practices (GLP) when working with this compound.

In conclusion, 2-Bromo-1-fluoro-4-methanesulfonylbenzene (CAS No. 959961-65-0) is a versatile and highly valuable compound in modern chemistry. Its unique properties and broad applications make it indispensable in pharmaceutical research, agrochemical development, and advanced material science. As the demand for innovative chemical solutions continues to rise, this compound is poised to play an even greater role in shaping the future of science and technology.